80-09-1

Bisphenol S

In Stock

• CAS RN:
• 80-09-1

• Formula:
• C12H10O4S

• InChI:
• InChI=1S/C12H10O4S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8,13-14H

• InChIKey:
• VPWNQTHUCYMVMZ-UHFFFAOYSA-N

• Bisphenol S (BPS), belonging to the class of bisphenols, is a structural analog of bisphenol A (BPA), used in a variety of industrial applications and products marketed as BPA-free. It is commonly identified in food and beverages, environmental samples, biological matrices, etc. It is also reported to be used in the production of epoxy resins. BPS is also found to be stable compared to BPA at elevated temperature and sunlight conditions.
  4,4'-sulfonyldiphenol is a sulfone that is diphenyl sulfone in which both of the para hydrogens have been replaced by hydroxy groups. It has a role as a metabolite and an endocrine disruptor. It is a sulfone and a bisphenol. It derives from a diphenyl sulfone.
  

2-Acetyl-3-hydroxy-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid ethyl ester

• CAS RN:
• 680-09-1

• Formula:
• C9H10F6O4

• InChI:
• InChI=1S/C9H10F6O4/c1-3-19-6(17)5(4(2)16)7(18,8(10,11)12)9(13,14)15/h5,18H,3H2,1-2H3

• InChIKey:
• QSJYRVSERRYRMJ-UHFFFAOYSA-N

• 2-Acetyl-3-hydroxy-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid ethyl ester is a useful research compound. Its molecular formula is C9H10F6O4 and its molecular weight is 296.16 g/mol. The purity is usually 95%.

Dipiperidinomethane

In Stock

• CAS RN:
• 880-09-1

• Formula:
• C11H22N2

• InChI:
• InChI=1S/C11H22N2/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13/h1-11H2

• InChIKey:
• LRKYLKBLUJXTFL-UHFFFAOYSA-N

• Dipiperidinomethane is a useful research compound. Its molecular formula is C11H22N2 and its molecular weight is 182.31 g/mol. The purity is usually 95%.

Rheinanthrone

In Stock

• CAS RN:
• 480-09-1

• Formula:
• C15H10O5

• InChI:
• InChI=1S/C15H10O5/c16-10-3-1-2-7-4-8-5-9(15(19)20)6-11(17)13(8)14(18)12(7)10/h1-3,5-6,16-17H,4H2,(H,19,20)

• InChIKey:
• OZFQHULMMDWMIV-UHFFFAOYSA-N

• Rheinanthrone belongs to the class of organic compounds known as anthracenecarboxylic acids. These are organic compounds containing a carboxylic acid group attached to an anthracene ring system. Rheinanthrone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, rheinanthrone is primarily located in the membrane (predicted from logP). Outside of the human body, rheinanthrone can be found in green vegetables. This makes rheinanthrone a potential biomarker for the consumption of this food product.
  Rheinanthrone is the active metabolite of senna glycoside [DB11365] known for its laxative effect. It is commonly produced by plants of the Rheum species.

6,7,8-Trifluoroquinoline

• CAS RN:
• 5280-09-1

• Formula:
• C9H4F3N

• InChI:
• InChI=1S/C9H4F3N/c10-6-4-5-2-1-3-13-9(5)8(12)7(6)11/h1-4H

• InChIKey:
• HOKAPVMZVHFVPK-UHFFFAOYSA-N

• 6,7,8-Trifluoroquinoline is a useful research compound. Its molecular formula is C9H4F3N and its molecular weight is 183.13 g/mol. The purity is usually 95%.

2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane

In Stock

• CAS RN:
• 13580-09-1

• Formula:
• C9H14O3

• 2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.2. The purity is usually 95%.

N-(2-nitro-1-phenylethyl)aniline

• CAS RN:
• 21080-09-1

• Formula:
• C14H14N2O2

• InChI:
• InChI=1S/C14H14N2O2/c17-16(18)11-14(12-7-3-1-4-8-12)15-13-9-5-2-6-10-13/h1-10,14-15H,11H2

• InChIKey:
• DXNPTDAKAGNRMX-UHFFFAOYSA-N

• N-(2-nitro-1-phenylethyl)aniline is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.

2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-9-one

Usually In Stock

• CAS RN:
• 34580-09-1

• Formula:
• C19H19NOS

• InChI:
• InChI=1S/C19H19NOS/c1-20-9-6-13(7-10-20)19-15-5-3-2-4-14(15)17(21)12-18-16(19)8-11-22-18/h2-5,8,11H,6-7,9-10,12H2,1H3

• InChIKey:
• VKHZVYSAANYDBM-UHFFFAOYSA-N

• Ketotifen impurity, used as antihistaminics.

[(4-Chloro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate

Usually In Stock

• CAS RN:
• 521280-09-1

• Formula:
• C14H8Cl3N3O5

• InChI:
• InChI=1S/C14H8Cl3N3O5/c15-9-2-1-8(5-10(9)20(23)24)18-13(21)6-25-14(22)7-3-11(16)19-12(17)4-7/h1-5H,6H2,(H,18,21)

• InChIKey:
• BKUFBMOZXHNWKD-UHFFFAOYSA-N

• [(4-Chloro-3-nitrophenyl)carbamoyl]methyl 2,6-dichloropyridine-4-carboxylate is a useful research compound. Its molecular formula is C14H8Cl3N3O5 and its molecular weight is 404.58. The purity is usually 95%.

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851980-09-1

• Formula:
• C23H19FN4O3S2

• InChI:
• InChI=1S/C23H19FN4O3S2/c24-18-7-10-20-21(13-18)32-23(25-20)27-26-22(29)16-5-8-19(9-6-16)33(30,31)28-12-11-15-3-1-2-4-17(15)14-28/h1-10,13H,11-12,14H2,(H,25,27)(H,26,29)

• InChIKey:
• PWRRIDINGIZGOS-UHFFFAOYSA-N

• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C23H19FN4O3S2 and its molecular weight is 482.55. The purity is usually 95%.

2-oxo-3-phenyl-2H-chromen-7-yl propanoate

In Stock

• CAS RN:
• 869080-09-1

• Formula:
• C18H14O4

• InChI:
• InChI=1S/C18H14O4/c1-2-17(19)21-14-9-8-13-10-15(12-6-4-3-5-7-12)18(20)22-16(13)11-14/h3-11H,2H2,1H3

• InChIKey:
• AVHZPPKFXUYCRN-UHFFFAOYSA-N

• 2-oxo-3-phenyl-2H-chromen-7-yl propanoate is a useful research compound. Its molecular formula is C18H14O4 and its molecular weight is 294.306. The purity is usually 95%.

2-(4-Hexyloxybenzoyl)pyridine

In Stock

• CAS RN:
• 898780-09-1

• Formula:
• C18H21NO2

• InChI:
• InChI=1S/C18H21NO2/c1-2-3-4-7-14-21-16-11-9-15(10-12-16)18(20)17-8-5-6-13-19-17/h5-6,8-13H,2-4,7,14H2,1H3

• InChIKey:
• DEMGCNJPUWSSAP-UHFFFAOYSA-N

• 2-(4-Hexyloxybenzoyl)pyridine is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.

3,4,5-Tri(octyloxy)benzoic acid

Usually In Stock

• CAS RN:
• 157980-09-1

• Formula:
• C31H54O5

• InChI:
• InChI=1S/C31H54O5/c1-4-7-10-13-16-19-22-34-28-25-27(31(32)33)26-29(35-23-20-17-14-11-8-5-2)30(28)36-24-21-18-15-12-9-6-3/h25-26H,4-24H2,1-3H3,(H,32,33)

• InChIKey:
• VVBKUDZNUACXIX-UHFFFAOYSA-N

• 3,4,5-Tri(octyloxy)benzoic acid is a useful research compound. Its molecular formula is C31H54O5 and its molecular weight is 506.8 g/mol. The purity is usually 95%.

(2-(2-Chlorophenyl)thiazol-4-YL)methanamine

Usually In Stock

• CAS RN:
• 885280-09-1

• Formula:
• C10H9ClN2S

• InChI:
• InChI=1S/C10H9ClN2S/c11-9-4-2-1-3-8(9)10-13-7(5-12)6-14-10/h1-4,6H,5,12H2

• InChIKey:
• SVZCCSGOONMHEL-UHFFFAOYSA-N

• (2-(2-Chlorophenyl)thiazol-4-YL)methanamine is a useful research compound. Its molecular formula is C10H9ClN2S and its molecular weight is 224.71 g/mol. The purity is usually 95%.

Gef protein

• CAS RN:
• 128280-09-1

• Formula:
• C15H12O3

• Gef protein, also known as Gef protein, is a useful research compound. Its molecular formula is C15H12O3. The purity is usually 95%.

N2-(3,5-dimethylphenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179480-09-1

• Formula:
• C22H27ClN6

• InChI:
• InChI=1S/C22H26N6.ClH/c1-15-6-8-18(9-7-15)23-20-25-21(24-19-13-16(2)12-17(3)14-19)27-22(26-20)28-10-4-5-11-28;/h6-9,12-14H,4-5,10-11H2,1-3H3,(H2,23,24,25,26,27);1H

• InChIKey:
• MGBUAZSLKVEDLR-UHFFFAOYSA-N

• N2-(3,5-dimethylphenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C22H27ClN6 and its molecular weight is 410.95. The purity is usually 95%.

2-Chloro-1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one

In Stock

• CAS RN:
• 2219380-09-1

• Formula:
• C12H8Cl2FNO2

• InChI:
• InChI=1S/C12H8Cl2FNO2/c1-6-10(9(17)5-13)12(16-18-6)11-7(14)3-2-4-8(11)15/h2-4H,5H2,1H3

• InChIKey:
• HZOVEFIQFQIWIT-UHFFFAOYSA-N

• 2-Chloro-1-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one is a useful research compound. Its molecular formula is C12H8Cl2FNO2 and its molecular weight is 288.1. The purity is usually 95%.

Methyl 1-amino-3-propan-2-yl-2,3-dihydroindene-1-carboxylate

Usually In Stock

• CAS RN:
• 2248280-09-1

• Formula:
• C14H19NO2

• InChI:
• InChI=1S/C14H19NO2/c1-9(2)11-8-14(15,13(16)17-3)12-7-5-4-6-10(11)12/h4-7,9,11H,8,15H2,1-3H3

• InChIKey:
• IEOAZBHTYSIOHH-UHFFFAOYSA-N

• Methyl 1-amino-3-propan-2-yl-2,3-dihydroindene-1-carboxylate is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.311. The purity is usually 95%.